Cas no 475977-81-2 (2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole)
475977-81-2 structure
Product Name:2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole
CAS No:475977-81-2
MF:C15H11F3N2S
MW:308.321452379227
CID:2645417
PubChem ID:11822979
Update Time:2025-04-21
2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
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- HS-8529
- 2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole
- 1H-Benzimidazole, 2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-
- 475977-81-2
- 2-((4-(Trifluoromethyl)benzyl)thio)-1H-benzo[d]imidazole
- 2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-1,3-benzodiazole
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- Inchi: 1S/C15H11F3N2S/c16-15(17,18)11-7-5-10(6-8-11)9-21-14-19-12-3-1-2-4-13(12)20-14/h1-8H,9H2,(H,19,20)
- InChI Key: JUAXJCTWTHXKOQ-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2N1)CC1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Exact Mass: 308.05950402Da
- Monoisotopic Mass: 308.05950402Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 54Ų
2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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